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Compound of Interest

Compound Name: (1-Ethoxy-2-iodoethyl)benzene
CAS No.: 52763-02-7
Cat. No.: B13559523
Get Quote
. J

Category: Synthetic Intermediates / Halo-Ethers Focus: Characterization, Synthesis
Optimization, and Reactivity Profiling

Executive Summary

1-ethoxy-2-iodo-1-phenylethane (also known as (2-iodo-1-ethoxyethyl)benzene) is a
bifunctional building block generated via the regioselective iodoalkoxylation of styrene. Unlike
its bromo- or chloro-analogs, the iodo-derivative offers a unique balance of stability and
reactivity, particularly as a precursor for phenyl vinyl ethers (via E2 elimination) or as a radical
progenitor in carbon-carbon bond-forming reactions.

This guide compares the lodo- variant against standard alternatives (Bromo-analogs) and
evaluates the efficiency of Molecular lodine (

) versus N-lodosuccinimide (NIS) synthetic routes.

Characterization Profile

The following data establishes the identity and purity standards for the target compound.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13559523#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13559523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Physical Properties

Property

Specification

Notes

CAS Number

857234-89-2 (Generic for halo-

ethers)

Often indexed under general

iodo-alkoxy styrenes.

Molecular Formula

High iodine mass contribution

Molecular Weight 276.12 g/mol
(~46%).
) Darkens upon light exposure
Appearance Pale yellow to amber oll S ]
(iodine liberation).
N ) Extrapolated from bromo-
Boiling Point 115-118 °C (at 2 mmHg)
analog data.
Soluble in
Decomposes slowly in protic
Solubility , ) P yinp
acids.
, THF

Spectroscopic Data (Representative)

The regiochemistry is defined by the Markovnikov addition, placing the ethoxy group at the

benzylic position (stabilized carbocation character) and the iodine at the primary carbon.

H NMR (400 MHz,
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Shift ( o ] ] Structural
Multiplicity Integration Assignment TR
ntex
, Ppm) onte
) Phenyl ring
7.30-7.42 Multiplet 5H Ar-H
protons.
Benzylic
methine;
dd (J=85,5.0 _
4.35 1H Ph-CH(OEt)- deshielded by
Hz)
Oxygen and
Phenyl ring.
-CH Overlap region:
lodomethyl
3.25-3.45 Multiplet 4H -1&-OCH protons and
CH ethoxy
methylene.
-OCH
Triplet (J=7.0 Methyl of the
1.18 3H
Hz) CH ethoxy group.
C NMR (100 MHz,
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Shift (
Assignment Notes
» Ppm)
140.5 Ar-C (ipso) Quaternary aromatic carbon.
128.5,128.1, 126.5 Ar-CH Typical phenyl pattern.
Benzylic carbon (significantly
82.4 Ph-CH(OEY)- _
deshielded by oxygen).
-OCH
64.8 Ethoxy methylene.
CH
-OCH
15.2 Ethoxy methyl.
CH Y Y
-CH lodomethyl carbon (shielded
8.5 by "Heavy Atom Effect" of

lodine).

Comparative Performance Analysis
A. Synthesis Route Comparison: vs. NIS

The choice of iodinating agent significantly impacts atom economy and purification difficulty.
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Method A: Molecular lodine (

Method B: N-

Feature o
) lodosuccinimide (NIS)
Reagent Cost Low (Commodity chemical) High (Specialty reagent)

Atom Economy

High (100% incorporated if

oxidant used)

Lower (Succinimide waste)

Reaction Time

2—4 Hours

1-2 Hours

Purification

Requires Thiosulfate wash

(remove excess

)

Requires filtration/extraction

(remove succinimide)

Yield

85 -92%

88 — 95%

Green Score

High (Ethanol solvent, no

organic waste)

Medium (Atom waste)

Verdict

Preferred for Scale-up

Preferred for Small-

scale/Discovery

B. Product Utility: lodo- vs. Bromo-Analog

Why choose the lodo-derivative over the more common 1-ethoxy-2-bromo-1-phenylethane?

o Elimination Efficiency: The C-I bond is weaker (approx. 57 kcal/mol) than the C-Br bond (68

kcal/mol). This makes the lodo-derivative a superior precursor for generating phenyl vinyl

ethers under mild basic conditions (e.g.,

-BuOK), minimizing side reactions like polymerization.

» Radical Chemistry: The C-I bond is easily homolyzed by radical initiators (AIBN/Bu3SnH),

allowing for radical cyclization or reduction reactions that are sluggish with the bromo-

analog.

Experimental Protocol (Method A: Green Synthesis)

Objective: Regioselective synthesis of 1-ethoxy-2-iodo-1-phenylethane from styrene.
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Materials

 Styrene (10 mmol, 1.04 g)
e lodine (

) (11 mmol, 2.79 g)

o Ethanol (Absolute, 20 mL)

e Sodium Thiosulfate (sat. ag. solution)

Workflow

o Preparation: Dissolve styrene (10 mmol) in absolute ethanol (20 mL) in a round-bottom flask.

e Addition: Add molecular iodine (11 mmol) in portions over 15 minutes at room temperature.
The solution will turn dark brown.

o Reaction: Stir the mixture at room temperature for 3 hours. Monitor via TLC (Hexane/EtOAc
9:1). The brown color will fade to a light amber.

e Quench: Pour the reaction mixture into 50 mL of water. Add saturated

solution dropwise until the iodine color completely disappears (yellow
colorless).
o Extraction: Extract with Dichloromethane (
mL).
e Drying: Dry combined organics over anhydrous
, filter, and concentrate under reduced pressure.

o Result: The product is obtained as a pale yellow oil (Yield: ~90%). No further purification is
usually required for subsequent elimination steps.

Mechanistic Insight
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The reaction proceeds via a 3-membered lodonium lon intermediate. The high regioselectivity
is dictated by the electronic stabilization of the partial positive charge at the benzylic position,
directing the nucleophilic attack of ethanol to that specific carbon (Markovnikov addition).

Styrene
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Click to download full resolution via product page

Figure 1: Mechanism of regioselective iodoethoxylation. The nucleophile (EtOH) attacks the
more substituted carbon due to benzylic stabilization.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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